Cas no 41429-18-9 (2-3-(difluoromethoxy)phenylacetonitrile)
2-3-(Difluoromethoxy)phenylacetonitrile is a versatile fluorinated organic intermediate used in pharmaceutical and agrochemical synthesis. Its key structural feature, the difluoromethoxy group, enhances metabolic stability and lipophilicity, making it valuable in the development of bioactive compounds. The nitrile functionality provides a reactive handle for further derivatization, enabling transformations into carboxylic acids, amides, and heterocycles. This compound is particularly useful in medicinal chemistry for optimizing drug candidates with improved pharmacokinetic properties. High purity and consistent quality ensure reliable performance in demanding synthetic applications. Its stability under a range of reaction conditions makes it a practical choice for multi-step synthetic routes.
41429-18-9 structure
Product Name:2-3-(difluoromethoxy)phenylacetonitrile
CAS No:41429-18-9
MF:C9H7F2NO
MW:183.154789209366
MDL:MFCD00236241
CID:328230
PubChem ID:2737017
Update Time:2025-05-27
2-3-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 3-(difluoromethoxy)-
- 3-(Difluoromethoxy)phenylacetonitrile
- 2-[3-(difluoromethoxy)phenyl]acetonitrile
- 2-3-(difluoromethoxy)phenylacetonitrile
-
- MDL： MFCD00236241
- Inchi： 1S/C9H7F2NO/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2
- InChI Key： LBUREXPMNBZKFH-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(CC#N)=C1)F
Computed Properties
- Exact Mass: 183.05000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 33.02000
- LogP: 2.35408
2-3-(difluoromethoxy)phenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：TOXIC
- Risk Phrases：R20/21/22
2-3-(difluoromethoxy)phenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-3-(difluoromethoxy)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D857616-250mg |
3-(Difluoromethoxy)Phenylacetonitrile |
41429-18-9 | ≥98% | 250mg |
￥512.10 | 2022-01-10 | |
| Fluorochem | 007871-1g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 98%+ | 1g |
￡159.00 | 2022-03-01 | |
| Fluorochem | 007871-5g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 98%+ | 5g |
￡634.00 | 2022-03-01 | |
| Apollo Scientific | PC6856-1g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 98% | 1g |
£83.00 | 2023-09-01 | |
| Apollo Scientific | PC6856-5g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 98% | 5g |
£634.00 | 2022-10-13 | |
| abcr | AB128111-1 g |
3-(Difluoromethoxy)phenylacetonitrile, 98%; . |
41429-18-9 | 98% | 1g |
€157.80 | 2023-05-10 | |
| abcr | AB128111-5 g |
3-(Difluoromethoxy)phenylacetonitrile, 98%; . |
41429-18-9 | 98% | 5g |
€598.50 | 2023-05-10 | |
| eNovation Chemicals LLC | D101629-1g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 97% | 1g |
$180 | 2024-05-23 | |
| Ambeed | A785237-100mg |
2-(3-(Difluoromethoxy)phenyl)acetonitrile |
41429-18-9 | 98% | 100mg |
$11.0 | 2025-04-19 | |
| Ambeed | A785237-250mg |
2-(3-(Difluoromethoxy)phenyl)acetonitrile |
41429-18-9 | 98% | 250mg |
$17.0 | 2025-04-19 |
2-3-(difluoromethoxy)phenylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:41429-18-9)2-3-(difluoromethoxy)phenylacetonitrile
Order Number:A825551
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):355.0
Email:sales@amadischem.com
2-3-(difluoromethoxy)phenylacetonitrile Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:41429-18-9)2-3-(difluoromethoxy)phenylacetonitrile
Purity:99%
Quantity:5g
Price ($):355.0